Cas no 713501-36-1 (1H-Pyrrole-2,5-dimethanamine(9CI))
713501-36-1 structure
Product Name:1H-Pyrrole-2,5-dimethanamine(9CI)
CAS No:713501-36-1
MF:C6H11N3
MW:125.171640634537
CID:558066
PubChem ID:17975041
Update Time:2025-04-19
1H-Pyrrole-2,5-dimethanamine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,5-dimethanamine(9CI)
- [5-(aminomethyl)-1H-pyrrol-2-yl]methanamine
- 713501-36-1
- (1H-Pyrrole-2,5-diyl)dimethanamine
- 1-[5-(AMINOMETHYL)-1H-PYRROL-2-YL]METHANAMINE
- SCHEMBL2967282
- DTXSID20591849
-
- Inchi: 1S/C6H11N3/c7-3-5-1-2-6(4-8)9-5/h1-2,9H,3-4,7-8H2
- InChI Key: JQOUIJCIRIOZRN-UHFFFAOYSA-N
- SMILES: N1C(CN)=CC=C1CN
Computed Properties
- Exact Mass: 125.09543
- Monoisotopic Mass: 125.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 74.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 67.83
1H-Pyrrole-2,5-dimethanamine(9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
713501-36-1 (1H-Pyrrole-2,5-dimethanamine(9CI)) Related Products
- 3731-51-9(1-(pyridin-2-yl)methanamine)
- 6627-60-7((6-Methylpyridin-2-yl)methanamine)
- 64608-72-6(1-(1H-pyrrol-2-yl)methanamine)
- 34984-16-2(2,6-Pyridinediyldimethanamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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